Cas no 2228619-97-2 (1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2228619-97-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5903696
• PubChem ID: 165856284
• Update Time: 2025-10-28

1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine
• 2228619-97-2
• EN300-1836772
• 1-[1-(5-methyl-2-nitrophenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C12H16N2O2/c1-8-3-4-11(14(15)16)10(7-8)12(5-6-12)9(2)13/h3-4,7,9H,5-6,13H2,1-2H3
• InChI Key： NWWHNJCSXAYBBI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=CC=1C1(C(C)N)CC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine

Research Brief on 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine (CAS: 2228619-97-2): Recent Advances and Applications

The compound 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine (CAS: 2228619-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and nitrophenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine may interact with specific receptors in the central nervous system, offering avenues for the treatment of neurological disorders such as depression and anxiety. Researchers have employed advanced techniques like X-ray crystallography and NMR spectroscopy to elucidate its binding mechanisms, providing a foundation for structure-activity relationship (SAR) studies.

In addition to its neurological applications, recent investigations have explored the compound's utility in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study highlighted the compound's ability to induce apoptosis via mitochondrial pathways, suggesting its potential as a targeted therapy.

The synthesis of 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine has also been optimized in recent years. A novel catalytic method reported in Organic Letters (2024) achieved higher yields and enantiomeric purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating preclinical and clinical studies, ensuring a reliable supply of the compound for further research.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further modifications to improve its bioavailability. Additionally, its safety profile and potential off-target effects require thorough evaluation in animal models before progressing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles.

In conclusion, 1-1-(5-methyl-2-nitrophenyl)cyclopropylethan-1-amine (CAS: 2228619-97-2) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its pharmacological properties and expand its applications across multiple disease areas. As the field advances, this compound may emerge as a cornerstone in the development of next-generation therapeutics.